Cas no 1226435-63-7 (1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea
• CAS No: 1226435-63-7
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 6011379
• PubChem ID: 49677434
• Update Time: 2025-09-27

1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea
• 1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-3-(thiophen-2-ylmethyl)urea
• Urea, N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-N'-(2-thienylmethyl)-
• 1-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-3-(thiophen-2-ylmethyl)urea
• 1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-3-[(thiophen-2-yl)methyl]urea
• 1226435-63-7
• F5882-6889
• AKOS024527131
• VU0527756-1

• Inchi： 1S/C15H14N4O2S/c1-10-17-14(21-19-10)11-4-6-12(7-5-11)18-15(20)16-9-13-3-2-8-22-13/h2-8H,9H2,1H3,(H2,16,18,20)
• InChI Key： IRBCKOFAHAYPLF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C2ON=C(C)N=2)C=C1)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 314.08374688g/mol
• Monoisotopic Mass: 314.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea

Comprehensive Overview of 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea (CAS No. 1226435-63-7)

The compound 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea (CAS No. 1226435-63-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both a 3-methyl-1,2,4-oxadiazole and a thiophene moiety, makes it a valuable candidate for various applications. Researchers and industry professionals often search for this compound due to its potential in drug discovery and material science.

One of the key features of 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea is its versatility. The presence of the oxadiazole ring, a heterocyclic compound known for its stability and bioactivity, enhances its applicability in medicinal chemistry. Meanwhile, the thiophene group contributes to its electronic properties, making it useful in organic electronics and optoelectronics. This dual functionality is why the compound is frequently studied in the context of small molecule therapeutics and functional materials.

In recent years, the demand for 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea has increased, particularly in the field of targeted drug delivery. Its ability to interact with specific biological targets has made it a subject of interest for researchers working on cancer therapeutics and neurodegenerative diseases. Additionally, its potential as a pesticide intermediate has been explored, aligning with the growing focus on sustainable agriculture and eco-friendly solutions.

The synthesis of 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea involves multi-step organic reactions, often starting from commercially available precursors. The process typically includes the formation of the oxadiazole ring, followed by coupling with the thiophene derivative. Researchers often optimize these steps to improve yield and purity, which are critical for industrial-scale production. The compound’s CAS No. 1226435-63-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From a market perspective, 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea is part of a broader trend toward high-value specialty chemicals. Its applications in pharmaceutical intermediates and agrochemical formulations have driven its commercial relevance. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of academic and industrial clients.

In conclusion, 1-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl-3-(thiophen-2-yl)methylurea (CAS No. 1226435-63-7) represents a fascinating intersection of chemistry and applied science. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs in drug development, material science, and sustainable agriculture. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative chemical solutions.